Cas no 142423-24-3 (2-Methylenecyclopropanecarboxaldehyde)

• Product Name: 2-Methylenecyclopropanecarboxaldehyde
• CAS No: 142423-24-3
• MF: C₅H₆O
• MW: 82.1005415916443
• CID: 3736601
• PubChem ID: 556825
• Update Time: 2025-05-22

2-Methylenecyclopropanecarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxaldehyde, methylene-
• Cyclopropanecarboxaldehyde, 2-methylene-
• 2-methylidenecyclopropane-1-carbaldehyde
• RVDQZNUZKSPPND-UHFFFAOYSA-N
• 142423-24-3
• Cyclopropanal, methylene-
• DTXSID901020820
• 2-Methylenecyclopropanecarboxaldehyde
• 2-Methylenecyclopropanecarbaldehyde #

• Inchi： 1S/C5H6O/c1-4-2-5(4)3-6/h3,5H,1-2H2
• InChI Key： RVDQZNUZKSPPND-UHFFFAOYSA-N
• SMILES： C1(C=O)CC1=C

Computed Properties

• Exact Mass: 82.041864811Da
• Monoisotopic Mass: 82.041864811Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 94.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-Methylenecyclopropanecarboxaldehyde

Comprehensive Overview of 2-Methylenecyclopropanecarboxaldehyde (CAS No. 142423-24-3): Properties, Applications, and Innovations

2-Methylenecyclopropanecarboxaldehyde (CAS No. 142423-24-3) is a highly specialized organic compound with a unique molecular structure, featuring a cyclopropane ring fused with a reactive methylene group and a carboxaldehyde functional group. This combination grants it distinct chemical properties, making it valuable in synthetic chemistry, pharmaceutical research, and material science. The compound's cyclopropane-carboxaldehyde backbone is particularly intriguing due to its strain-induced reactivity, which has attracted attention for applications in fine chemical synthesis and bioactive molecule design.

In recent years, the demand for 2-Methylenecyclopropanecarboxaldehyde derivatives has surged, driven by its role in developing green chemistry solutions and sustainable synthesis methods. Researchers are exploring its potential as a building block for biodegradable polymers and low-toxicity catalysts, aligning with global trends toward eco-friendly industrial processes. Its CAS registry number 142423-24-3 is frequently cited in patent literature, highlighting its relevance in innovative material development.

The compound's synthesis and purification processes are subjects of ongoing optimization, with studies focusing on high-yield production techniques and stereoselective reactions. Analytical techniques such as NMR spectroscopy and HPLC-MS are critical for characterizing its purity, given its sensitivity to polymerization under certain conditions. These advancements address common queries like "How to stabilize 2-Methylenecyclopropanecarboxaldehyde" or "Best storage conditions for CAS 142423-24-3," which are frequently searched in academic and industrial forums.

From a commercial perspective, 2-Methylenecyclopropanecarboxaldehyde suppliers emphasize its role in flavor and fragrance applications, where its aldehyde group contributes to complex aroma profiles. Additionally, its utility in photoresist materials for semiconductor manufacturing has gained traction, reflecting the intersection of chemistry and high-tech industries. This dual applicability underscores its versatility beyond traditional organic synthesis.

Future research directions for CAS 142423-24-3 include exploring its biological activity in medicinal chemistry, particularly in enzyme inhibition studies. Computational modeling has predicted promising interactions with specific protein targets, sparking interest in its potential for drug discovery. Such developments resonate with trending searches like "2-Methylenecyclopropanecarboxaldehyde biomedical uses" or "Cyclopropane aldehydes in pharmacology," demonstrating its cross-disciplinary relevance.

In summary, 2-Methylenecyclopropanecarboxaldehyde (CAS No. 142423-24-3) represents a compelling case study in modern chemical innovation. Its structural uniqueness, coupled with expanding applications in sustainable technology and life sciences, positions it as a compound of enduring scientific and industrial significance. As methodologies evolve, its role in addressing global challenges through chemistry will likely continue to grow.